2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate

• IUPAC Name: (2-acetamido-4-chlorophenyl) 4-chlorobenzenesulfonate
• InChI: InChI=1S/C14H11Cl2NO4S/c1-9(18)17-13-8-11(16)4-7-14(13)21-22(19,20)12-5-2-10(15)3-6-12/h2-8H,1H3,(H,17,18)
• InChI Key: KTZZUMPPBQOSHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)Cl)OS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol

Description

2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate, also known as ACBCS, is a chemical compound that has been widely used in scientific research. It is a sulfonate ester that is commonly used as a reagent in organic synthesis and as a labeling agent in mass spectrometry.

Mechanism of Action

The mechanism of action of 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate is not fully understood. However, it is thought to work by selectively reacting with amino groups in peptides and proteins, which allows for their detection and analysis.
Biochemical and Physiological Effects:
2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate has been shown to have no significant biochemical or physiological effects on living organisms. It is considered to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate in lab experiments is its ability to selectively protect amino groups in peptide synthesis. This allows for the synthesis of more complex peptides with higher yields. Additionally, 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate is a highly stable compound that can be stored for long periods of time without degradation.
One limitation of using 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate is that it is not suitable for use in vivo due to its non-specific labeling of proteins. Additionally, 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate can be difficult to handle due to its sensitivity to moisture and air.

Future Directions

There are several potential future directions for research involving 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate. One area of interest is the development of new labeling agents that are more specific and sensitive than 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate. Additionally, 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate could be used in the development of new fluorescent probes for the detection of proteins and nucleic acids. Finally, further research could be done to determine the mechanism of action of 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate and its potential uses in other areas of scientific research.

Synthesis Methods

2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate can be synthesized through a series of reactions involving the chlorination of 4-chlorobenzenesulfonate and the acetylation of 2-amino-4-chlorophenol. The final product is obtained through the condensation of the two intermediate compounds.

Scientific Research Applications

2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate has been widely used in scientific research as a labeling agent in mass spectrometry. It is also used as a reagent in organic synthesis due to its ability to selectively protect amino groups in peptide synthesis. Additionally, 2-(acetylamino)-4-chlorophenyl 4-chlorobenzenesulfonate has been used as a fluorescent probe for the detection of proteins and nucleic acids.